Benzyl 2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetate

• IUPAC Name: benzyl 2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C22H20N2O3S2/c1-15-7-9-17(10-8-15)24-21(26)20-18(11-12-28-20)23-22(24)29-14-19(25)27-13-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key: JUSYNDABTMOTAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)OCC4=CC=CC=C4
• Molecular Formula: C22H20N2O3S2
• Molecular Weight: 424.5 g/mol

Description

The compound is likely a complex organic molecule with multiple functional groups. It contains a thieno[3,2-d]pyrimidin-2-yl group, which is a bicyclic structure consisting of a thiophene and a pyrimidine ring fused together.

Synthesis Analysis

The synthesis of such compounds typically involves multi-step reactions, including the formation of the thieno[3,2-d]pyrimidin-2-yl core, followed by the introduction of the benzyl and sulfanyl groups.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The compound may undergo various chemical reactions depending on the conditions, such as substitution reactions at the sulfanyl group or reactions at the thieno[3,2-d]pyrimidin-2-yl core.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its solubility, melting point, and stability, can be determined using various analytical techniques.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral potential. For instance:
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Antitubercular Activity

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Antimicrobial Properties

• 4-((1-benzyl-1H-indol-3-yl)-5-thiomethyl-1,2,4-triazole) exhibited antibacterial activity against E. coli, S. aureus, and P. .

Mechanism of Action

If the compound has biological activity, its mechanism of action would depend on the specific biological target it interacts with. For example, some thienopyrimidine derivatives have been found to have anticancer activity.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific physical and chemical properties. Standard safety tests would need to be conducted to determine its toxicity, flammability, and other hazard properties.

Future Directions

Future research on the compound could involve further exploration of its synthesis, characterization, and potential applications. For example, if it shows promising biological activity, it could be further developed as a therapeutic agent.